Cas no 97411-47-7 (Cistanoside F)

• Product Name: Cistanoside F
• CAS No: 97411-47-7
• MF: C₂₁H₂₈O₁₃
• MW: 488.439228057861
• CID: 3162791
• Update Time: 2025-06-16

Cistanoside F Chemical and Physical Properties

Names and Identifiers

• Cistanoside F
• (E)-3-O-(6-Deoxy-alpha-L-mannopyranosyl)-D-glucose 4-[3-(3,4-dihydroxyphenyl)-2-propenoate]
• D-Glucose, 3-O-(6-deoxy-α-L-mannopyranosyl)-, 4-[3-(3,4-dihydroxyphenyl)-2-propenoate], (E)- (ZCI)
• D
• L
• Ligupurpuroside E

• Inchi： 1S/C21H28O13/c1-9-16(29)17(30)18(31)21(32-9)34-20(14(27)8-23)19(13(26)7-22)33-15(28)5-3-10-2-4-11(24)12(25)6-10/h2-6,8-9,13-14,16-22,24-27,29-31H,7H2,1H3/b5-3+/t9-,13+,14-,16-,17+,18+,19+,20+,21-/m0/s1
• InChI Key： KARNWFDIYRKBOE-BHSPTIPFSA-N
• SMILES： [C@H]([C@@H](O)C=O)(O[C@@H]1O[C@@H](C)[C@H](O)[C@@H](O)[C@H]1O)[C@@H]([C@H](O)CO)OC(=O)/C=C/C1C=CC(O)=C(O)C=1

Computed Properties

• Exact Mass: 488.15299094 g/mol
• Monoisotopic Mass: 488.15299094 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 224
• Molecular Weight: 488.4
• XLogP3: -2.6

Experimental Properties

• Color/Form: Powder
• Density: 1.60±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.9 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides

Additional information on Cistanoside F

Professional Introduction to Cistanoside F (CAS No. 97411-47-7)

Cistanoside F, a naturally occurring compound with the chemical name Cistanoside F, is a member of the flavonoid glycoside family. This compound is primarily derived from the plant species Cistanche salsa, which has been extensively studied for its pharmacological properties. With a CAS number of 97411-47-7, Cistanoside F has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications.

The molecular formula of Cistanoside F is C₂₁H₂₂O₁₀, and it exhibits a high degree of molecular complexity, which contributes to its diverse biological activities. Flavonoid glycosides like Cistanoside F are known for their antioxidant, anti-inflammatory, and anticancer properties. Recent studies have highlighted the compound's role in modulating cellular signaling pathways, making it a promising candidate for further clinical investigation.

One of the most compelling aspects of Cistanoside F is its ability to interact with various biological targets. Research has demonstrated that this compound can inhibit the activity of certain kinases and enzymes involved in cancer progression. Specifically, studies have shown that Cistanoside F can suppress the proliferation of tumor cells by inducing apoptosis and inhibiting angiogenesis. These findings have opened new avenues for developing targeted therapies against various types of cancer.

In addition to its anticancer properties, Cistanoside F has been investigated for its potential in treating neurodegenerative diseases. Preliminary research suggests that this compound may help protect against neurotoxicity by scavenging reactive oxygen species and modulating inflammatory responses in neural cells. The exact mechanisms by which Cistanoside F exerts these effects are still under investigation, but the preliminary results are encouraging for future therapeutic applications.

The extraction and purification of Cistanoside F from natural sources pose significant challenges due to its low abundance in plant tissues. Advanced chromatographic techniques and spectroscopic methods are employed to isolate and characterize this compound with high purity. The development of efficient synthetic routes for Cistanoside F would further facilitate its use in pharmaceutical research and development.

Recent advancements in metabolomics have provided new insights into the pharmacokinetic profile of Cistanoside F. Studies using mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have helped elucidate its metabolic pathways and interactions with biological systems. These findings are crucial for understanding how Cistanoside F behaves within the body and for optimizing its therapeutic efficacy.

The potential applications of Cistanoside F extend beyond oncology and neurology. Research has also explored its effects on cardiovascular health, where it has shown promise in reducing oxidative stress and improving endothelial function. The multifaceted biological activities of this compound make it an attractive candidate for developing novel drug candidates.

The regulatory landscape for compounds like Cistanoside F is evolving, with increasing emphasis on natural product-based therapeutics. Regulatory agencies are now more receptive to traditional medicine-derived compounds that demonstrate significant pharmacological activity. This shift has created a favorable environment for further research and development of compounds such as Cistanoside F.

In conclusion, Cistanoside F (CAS No. 97411-47-7) is a structurally complex flavonoid glycoside with a wide range of potential therapeutic applications. Its ability to modulate cellular signaling pathways makes it a promising candidate for treating various diseases, including cancer and neurodegenerative disorders. As research continues to uncover new insights into its mechanisms of action, Cistanoside F is poised to play a significant role in future medical treatments.